Cas no 22619-36-9 (1-(4-Chlorophenyl)-3-(5-chlorothiophen-2-yl)propenone)

• Product Name: 1-(4-Chlorophenyl)-3-(5-chlorothiophen-2-yl)propenone
• CAS No: 22619-36-9
• MF: C₁₃H₈Cl₂OS
• MW: 283.173020362854
• CID: 288278
• PubChem ID: 90813
• Update Time: 2025-07-19

1-(4-Chlorophenyl)-3-(5-chlorothiophen-2-yl)propenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(5-chlorothiophen-2-yl)prop-2-en-1-one
• 4',5-Dichloro-2-thienylchalcone
• DTXSID30945278
• 22619-36-9
• EINECS 245-133-7
• 1-(4-Chlorophenyl)-3-(5-chlorothiophen-2-yl)propenone

• Inchi： 1S/C13H8Cl2OS/c14-10-3-1-9(2-4-10)12(16)7-5-11-6-8-13(15)17-11/h1-8H
• InChI Key： NQCSRJAUPXKFRS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C=CC1=CC=C(S1)Cl)=O

Computed Properties

• Exact Mass: 357.99876
• Monoisotopic Mass: 281.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.393
• Boiling Point: 421.9°Cat760mmHg
• Flash Point: 209°C
• Refractive Index: 1.662
• PSA: 17.07

Additional information on 1-(4-Chlorophenyl)-3-(5-chlorothiophen-2-yl)propenone

Comprehensive Overview of 1-(4-Chlorophenyl)-3-(5-chlorothiophen-2-yl)propenone (CAS No. 22619-36-9)

1-(4-Chlorophenyl)-3-(5-chlorothiophen-2-yl)propenone, with the CAS number 22619-36-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This chlorinated propenone derivative features a unique molecular structure combining a 4-chlorophenyl group and a 5-chlorothiophene moiety, linked by an α,β-unsaturated ketone bridge. Its distinct architecture makes it a valuable intermediate in synthesizing bioactive molecules and functional materials.

In recent years, the compound has been explored for its potential applications in drug discovery, particularly in developing kinase inhibitors and anti-inflammatory agents. Researchers have investigated its structure-activity relationship (SAR) due to the electron-withdrawing effects of the chlorine atoms, which influence its reactivity in Michael addition reactions. The thiophene ring further enhances its versatility, allowing modifications for small-molecule therapeutics targeting metabolic disorders.

The synthesis of CAS 22619-36-9 typically involves Claisen-Schmidt condensation between 4-chloroacetophenone and 5-chlorothiophene-2-carbaldehyde, followed by purification via recrystallization. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms its high purity (>98%), a critical factor for research applications. Environmental scientists have also studied its biodegradation pathways, given the increasing focus on green chemistry principles.

From a commercial perspective, this compound aligns with the growing demand for heterocyclic building blocks in medicinal chemistry. Its dual halogenation pattern offers strategic advantages in molecular docking studies, as evidenced by its use in computational drug design platforms. Suppliers often highlight its stability under ambient storage conditions, though recommendations include protection from prolonged light exposure to maintain integrity.

Emerging trends show heightened interest in 22619-36-9 for photovoltaic material research, where its conjugated π-system demonstrates promising charge-transfer properties. This intersects with global searches for organic semiconductor components in flexible electronics. Additionally, its role in metal-organic frameworks (MOFs) design has been documented, addressing queries about porous materials for gas storage applications.

Regulatory compliance remains a key consideration for users. While not classified as hazardous under standard protocols, proper laboratory handling practices are advised. The compound's ECHA registration status and REACH compliance data are frequently updated to reflect evolving chemical safety guidelines.

In summary, 1-(4-Chlorophenyl)-3-(5-chlorothiophen-2-yl)propenone represents a multifaceted chemical entity with expanding relevance across life sciences and advanced materials. Its CAS 22619-36-9 identifier serves as a crucial reference for researchers navigating structure-based drug design or functional material engineering, making it a subject of persistent scientific inquiry.